Cas no 2460757-63-3 (2-(2,2,2-trifluoroethyl)cyclohexylmethanol, Mixture of diastereomers)

• Product Name: 2-(2,2,2-trifluoroethyl)cyclohexylmethanol, Mixture of diastereomers
• CAS No: 2460757-63-3
• MF: C₉H₁₅F₃O
• MW: 196.210013628006
• MDL: MFCD32702946
• CID: 5669482
• PubChem ID: 155820628
• Update Time: 2025-05-28

2-(2,2,2-trifluoroethyl)cyclohexylmethanol, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• [2-(2,2,2-Trifluoroethyl)cyclohexyl]methanol
• 2460757-63-3
• EN300-26982954
• 2-(2,2,2-trifluoroethyl)cyclohexylmethanol, Mixture of diastereomers

• MDL： MFCD32702946
• Inchi： 1S/C9H15F3O/c10-9(11,12)5-7-3-1-2-4-8(7)6-13/h7-8,13H,1-6H2
• InChI Key： UPFATLMWKVVLEX-UHFFFAOYSA-N
• SMILES： FC(CC1CCCCC1CO)(F)F

Computed Properties

• Exact Mass: 196.10749958g/mol
• Monoisotopic Mass: 196.10749958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2,2,2-trifluoroethyl)cyclohexylmethanol, Mixture of diastereomers

Comprehensive Overview of 2-(2,2,2-trifluoroethyl)cyclohexylmethanol (CAS No. 2460757-63-3): A Versatile Diastereomeric Mixture

The compound 2-(2,2,2-trifluoroethyl)cyclohexylmethanol (CAS No. 2460757-63-3) is a chemically significant molecule that has garnered attention in pharmaceutical and agrochemical research due to its unique structural features. As a mixture of diastereomers, it presents distinct stereochemical properties that influence its reactivity and applications. This article delves into its molecular characteristics, synthesis pathways, and potential uses, while addressing frequently searched queries such as "diastereomer separation techniques" and "trifluoroethyl group applications."

From a structural perspective, 2-(2,2,2-trifluoroethyl)cyclohexylmethanol combines a cyclohexyl ring with a trifluoroethyl substituent and a hydroxymethyl group. The presence of the trifluoroethyl moiety enhances the compound's lipophilicity and metabolic stability, making it a valuable scaffold in drug design. Researchers often explore its role in modulating biological activity, particularly in the context of "fluorinated building blocks"—a trending topic in medicinal chemistry.

Synthetic routes to 2-(2,2,2-trifluoroethyl)cyclohexylmethanol typically involve the reduction of corresponding ketones or the functionalization of cyclohexane derivatives. The diastereomeric mixture arises due to the chiral center at the cyclohexyl carbon, prompting interest in "stereoselective synthesis" methods. Advanced techniques like chiral chromatography or enzymatic resolution are often employed to isolate individual diastereomers, a process frequently queried in academic and industrial forums.

Applications of this compound span multiple domains. In pharmaceuticals, it serves as an intermediate for bioactive molecules, particularly those targeting central nervous system disorders—a hot topic given the rising demand for neurotherapeutics. Its fluorine-rich structure also aligns with the growing focus on "fluorine in drug discovery," a keyword with high search volume in scientific databases. Additionally, agrochemical researchers leverage its stability to develop novel crop protection agents.

Environmental and safety profiles of 2-(2,2,2-trifluoroethyl)cyclohexylmethanol are equally critical. While not classified as hazardous, proper handling protocols are recommended due to its fluorinated components. Queries like "green chemistry alternatives for fluorinated compounds" reflect broader industry concerns, linking this molecule to sustainable chemistry trends.

In summary, 2-(2,2,2-trifluoroethyl)cyclohexylmethanol (CAS No. 2460757-63-3) exemplifies the intersection of structural complexity and functional versatility. Its relevance to "diastereomer-specific activity" and "fluorine-based motifs" ensures continued research interest, addressing both academic curiosity and industrial needs.